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Compound of Interest

Compound Name: 4-Morpholinobenzaldehyde

Cat. No.: B072404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Morpholinobenzaldehyde (CAS

No. 1204-86-0), a versatile aromatic aldehyde building block. It details its chemical and

physical properties, synthesis, and significant applications in organic synthesis and medicinal

chemistry, particularly in the development of novel therapeutics.

Core Properties and Identifiers
4-Morpholinobenzaldehyde is an organic compound featuring a morpholine ring attached to a

benzaldehyde group.[1][2] This structure, integrating an electron-donating morpholino group

with a reactive aldehyde, makes it a valuable precursor for a wide range of chemical syntheses.

[3] It typically appears as a white to light yellow or orange crystalline powder.[1][2]

Table 1: Identifiers for 4-Morpholinobenzaldehyde
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Identifier Value

CAS Number 1204-86-0[1][2][4][5][6]

Molecular Formula C₁₁H₁₃NO₂[2][5][6][7]

Molecular Weight 191.23 g/mol [1][5][6][8][9]

IUPAC Name 4-(morpholin-4-yl)benzaldehyde[3]

Synonyms

4-(4-Morpholinyl)benzaldehyde, N-(4-

formylphenyl)morpholine, p-

Morpholinobenzaldehyde[1][2][5]

InChI Key FOAQOAXQMISINY-UHFFFAOYSA-N[1][2][9]

Canonical SMILES C1COCCN1C2=CC=C(C=C2)C=O[1]

Table 2: Physicochemical Properties of 4-Morpholinobenzaldehyde

Property Value

Melting Point 65-69 °C[6][9]

Boiling Point 365.5 ± 37.0 °C (Predicted)[6][7]

Density 1.163 ± 0.06 g/cm³ (Predicted)[6][7]

Solubility

Sparingly soluble in water; Soluble in organic

solvents like ethanol, acetone, and methanol.[1]

[6]

pKa 1.87 ± 0.40 (Predicted)[1][6]

Appearance Light yellow to orange powder/crystal[1][2][6]

Synthesis and Experimental Protocols
4-Morpholinobenzaldehyde is primarily used as a raw material for organic synthesis.[6] A

common method for its preparation involves the reaction of morpholine with p-

fluorobenzaldehyde.
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General Experimental Protocol for Synthesis
This protocol describes the synthesis of 4-Morpholinobenzaldehyde from morpholine and p-

fluorobenzaldehyde.[6][10]

Materials:

p-Fluorobenzaldehyde

Morpholine

Anhydrous potassium carbonate

N,N-dimethylformamide (DMF)

Aliquat 336 (phase-transfer catalyst)

Methanol (for recrystallization)

Ice water

Procedure:

In a dry reaction flask, dissolve p-fluorobenzaldehyde (e.g., 25.0 g, 0.200 mol), morpholine

(0.300 mol), and anhydrous potassium carbonate (40.0 g) in DMF (300 mL).[6][10]

Add a catalytic amount of Aliquat 336 reagent to the mixture.[6][10]

Stir the reaction mixture at reflux for 24 hours at 100°C.[6][10]

After the reaction is complete, concentrate the mixture to dryness under reduced pressure.

[6][10]

Cool the concentrate to room temperature.[6][10]

Slowly pour the concentrate into ice water and let it stand overnight. A solid precipitate will

form.[6][10]

Collect the precipitated solid by filtration and wash it with water.[6][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b072404?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/synthesis/4-morpholinobenzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/synthesis/4-morpholinobenzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/synthesis/4-morpholinobenzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/synthesis/4-morpholinobenzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/synthesis/4-morpholinobenzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/synthesis/4-morpholinobenzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/synthesis/4-morpholinobenzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3312111.htm
https://www.chemicalbook.com/synthesis/4-morpholinobenzaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recrystallize the solid from methanol to yield the pure 4-Morpholinobenzaldehyde as

yellow crystals.[6][10] A yield of approximately 89% can be expected.[6]

Synthesis Workflow of 4-Morpholinobenzaldehyde

Reactants & Reagents

Reaction & Purification

Final Product

p-Fluorobenzaldehyde

1. Mix reactants in DMF

Morpholine K₂CO₃ (anhydrous) DMF (solvent) Aliquat 336 (catalyst)

2. Reflux at 100°C for 24h

3. Concentrate under reduced pressure

4. Precipitate in ice water

5. Filter and wash solid

6. Recrystallize from Methanol

4-Morpholinobenzaldehyde
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Caption: A workflow diagram illustrating the synthesis of 4-Morpholinobenzaldehyde.

Applications in Research and Drug Development
4-Morpholinobenzaldehyde is a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and other complex organic compounds.[1][2] Its aldehyde group is reactive,

allowing it to participate in reactions like Schiff base formation, Knoevenagel condensations,

and reductive aminations.[1][3]

Key Application Areas:

Pharmaceutical Intermediates: It serves as a crucial starting material for various drugs. The

morpholine ring is a privileged scaffold in drug discovery, often enhancing solubility,

metabolic stability, and target binding affinity.[3] It is used in the synthesis of kinase inhibitors

and receptor antagonists.[3]

Aldehyde Dehydrogenase (ALDH) Inhibitors: Analogues derived from 4-
Morpholinobenzaldehyde have been explored for creating selective and potent inhibitors of

ALDHs, enzymes often overexpressed in tumors, making them a therapeutic target in

cancer.[3][11]

Heterocyclic Synthesis: It is used to prepare various derivatives such as

dihydrotetrazolopyrimidine and coumarin-based chalcones.[6]

Materials Science: The compound is a precursor for luminescent Ru(II) polypyridyl

complexes, which have applications in materials like organic light-emitting diodes (OLEDs).

[3][6][7]
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Caption: Key applications of 4-Morpholinobenzaldehyde in various scientific fields.

Biological Activity and Mechanism of Action
While 4-Morpholinobenzaldehyde is primarily a synthetic intermediate, the core structure

confers biological activity to its derivatives. The compound itself has been studied for potential

antimicrobial, antifungal, and anticancer properties.[1]

Mechanism in Chemical Reactions: The aldehyde group acts as an electrophile, enabling

nucleophilic addition reactions.[3]

Mechanism in Biological Systems: In derivative forms, the morpholine ring can interact with

biological targets like enzymes and receptors through hydrogen bonding and hydrophobic

interactions, potentially leading to inhibition or modulation of their activity.[3]

The role of this compound in drug discovery often involves its use as a foundational structure in

structure-activity relationship (SAR) studies to develop more potent and selective therapeutic

agents.[3]
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Role in Drug Discovery Logic
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Caption: Logical flow of using 4-Morpholinobenzaldehyde in a drug discovery program.
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Safety and Handling
4-Morpholinobenzaldehyde is classified as an irritant.[1] Standard laboratory safety

precautions should be observed when handling this chemical, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat. It may cause skin and

serious eye irritation.[8] For detailed safety information, refer to the substance's Safety Data

Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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